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Compound of Interest

Compound Name: ZSTK474

Cat. No.: B1684013

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with ZSTK474, a potent pan-class |
phosphatidylinositol 3-kinase (P13K) inhibitor. Adherence to these protocols is essential for
ensuring laboratory safety and experimental integrity.

1. Compound Information

o |[UPAC Name: 2-(difluoromethyl)-1-(4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)-1H-
benzimidazole[1]

« CAS Number: 475110-96-4[1]

e Molecular Formula: CisH21F2N70O2[1]

e Molecular Weight: 417.4 g/mol [1]

2. Hazard Identification and Personal Protective Equipment (PPE)

While a Safety Data Sheet (SDS) for ZSTK474 indicates that the substance is not classified as
hazardous according to the Globally Harmonized System (GHS), it is designated for research
use only and is not for human or veterinary use.[2] Therefore, a precautionary approach to
handling is mandatory. The following PPE is required to minimize exposure and ensure
personal safety.
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PPE Category

Recommended Equipment

Rationale

Eye Protection

Chemical splash goggles that
fit snugly against the face.[3]

Protects eyes from accidental
splashes of ZSTK474
solutions. Standard safety
glasses do not provide
adequate protection from
splashes.[3][4]

Hand Protection

Nitrile gloves.

Provides a barrier against skin
contact.[4] Itis crucial to check
for glove integrity before use
and to change them
immediately if contaminated or

torn.

Body Protection

A lab coat or gown, preferably
one that is non-porous and

resistant to chemicals.[3][5]

Protects skin and personal
clothing from spills and

contamination.[4][5]

Respiratory Protection

Not generally required under
normal handling conditions in a
well-ventilated area. However,
if there is a risk of generating
aerosols or dust, a NIOSH-
approved respirator (e.g., N95)
should be used.[5][6]

Minimizes the risk of
inhalation, especially when
handling the powdered form of
the compound.[5][6]

3. Operational and Handling Plan

3.1. Engineering Controls

o Work with ZSTK474 should be conducted in a well-ventilated laboratory.

o When handling the solid form of the compound or preparing stock solutions, it is highly

recommended to use a chemical fume hood or a Class Il Biosafety Cabinet to prevent

inhalation of any dust or aerosols.[5]

3.2. Solution Preparation
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e For in vitro studies: ZSTK474 is soluble in dimethyl sulfoxide (DMSO) at a concentration of
20 mg/mL and in dimethylformamide (DMF) at 25 mg/mL.[1]

e For in vivo animal experiments: ZSTK474 can be suspended in a 5% hydroxypropylcellulose
solution in water.[7][8]

3.3. Accidental Exposure Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
while holding the eyelids open. Seek immediate medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

4. Disposal Plan

All waste materials contaminated with ZSTK474, including unused solutions, contaminated
labware (e.g., pipette tips, tubes), and PPE, should be treated as chemical waste.

e Solid Waste: Collect in a designated, sealed container labeled as "Hazardous Chemical
Waste."

e Liquid Waste: Collect in a sealed, properly labeled waste container.

» Follow all local, state, and federal regulations for the disposal of chemical waste. Do not
dispose of ZSTK474 down the drain.

Quantitative Data Summary

The following table summarizes the inhibitory activity of ZSTK474 against various Class | PI3K
isoforms.
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PI3K Isoform ICs0 (M) Ki (nM)
PI3Ka 16[8] 6.7[9]
PI3KP 44[8] 10.4[9]
PI3KS 4.6[8] 1.8[9]
PI3Ky 49[8] 11.7[9]

ICso0 (Half-maximal inhibitory concentration) is the concentration of a drug that is required for
50% inhibition in vitro. Ki (Inhibition constant) is an indication of how potent an inhibitor is.

ZSTK474 Mechanism of Action: The PI3K/Akt
Signaling Pathway

ZSTK474 is an ATP-competitive inhibitor of all four class | PI3K isoforms.[8] By blocking PI3K
activity, ZSTK474 prevents the phosphorylation of downstream targets, most notably Akt.[7][10]
This inhibition leads to a cascade of effects, including the reduced phosphorylation of Glycogen
Synthase Kinase 33 (GSK3[) and B-cell ymphoma 2-associated death promoter (BAD),
ultimately leading to cell cycle arrest and apoptosis.[11]
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Caption: PI3K/Akt signaling pathway and the inhibitory action of ZSTK474.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684013?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

